Cas no 79827-91-1 (3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one
• CAS No: 79827-91-1
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 1033035
• PubChem ID: 23250651
• Update Time: 2025-04-20

3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one
• 3-bromo-5-methoxy-2,3-dihydroinden-1-one
• SCHEMBL1893563
• 79827-91-1
• DTXSID20631557
• 3-Bromo-5-methoxy-1-indanone
• DB-366235
• 5-methoxy-3-bromo-1-indanone
• ROLYBKSBOGRKDY-UHFFFAOYSA-N

• Inchi： 1S/C10H9BrO2/c1-13-6-2-3-7-8(4-6)9(11)5-10(7)12/h2-4,9H,5H2,1H3
• InChI Key： ROLYBKSBOGRKDY-UHFFFAOYSA-N
• SMILES： BrC1CC(C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones